Cas no 2411271-19-5 (N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide)

• Product Name: N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide
• CAS No: 2411271-19-5
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 5355457
• PubChem ID: 146098229
• Update Time: 2025-07-15

N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3952174966
• N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide
• N-[2-[(2-Chloroacetyl)amino]cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide

• Inchi： 1S/C16H25ClN2O2/c17-9-15(20)18-13-3-1-2-4-14(13)19-16(21)12-8-10-5-6-11(12)7-10/h10-14H,1-9H2,(H,18,20)(H,19,21)
• InChI Key： BCWFPZRVAFBTPG-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCCCC1NC(C1CC2CCC1C2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2

Additional information on N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide

Introduction to N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide (CAS No. 2411271-19-5)

N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide] is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2411271-19-5, this molecule represents a fascinating blend of structural complexity and potential therapeutic applications. The compound's unique bicyclo[2.2.1]heptane core, combined with the presence of an amide functional group and a chloroacetamido substituent, makes it a subject of interest for medicinal chemists exploring novel pharmacophores.

The structural motif of N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide] is particularly noteworthy due to its rigid bicyclic framework, which can influence both the solubility and bioavailability of derivatives. The presence of the amide group suggests potential interactions with biological targets such as enzymes and receptors, while the chloroacetamido moiety may enhance metabolic stability or binding affinity. These features have made this compound a valuable scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in leveraging structural diversity to discover new therapeutic agents. The bicyclo[2.2.1]heptane scaffold, in particular, has been explored in various drug discovery programs due to its ability to mimic natural products and provide unique spatial constraints that can optimize receptor binding. N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide] exemplifies this trend, as researchers seek to harness its structural advantages for developing next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. Preliminary studies have indicated that derivatives of the bicyclo[2.2.1]heptane core may interact with neurotransmitter receptors, offering a promising avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. The amide group in particular has been shown to facilitate hydrogen bonding interactions, which are crucial for achieving high-affinity binding to biological targets.

The chloroacetamido substituent further enhances the compound's pharmacological profile by introducing polar functionality that can improve solubility and cell membrane permeability. This balance between hydrophobic and hydrophilic regions is critical for ensuring that drug candidates can effectively reach their intended targets within the body. Additionally, the presence of this moiety may also influence metabolic pathways, potentially leading to improved bioavailability and reduced clearance rates.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding modes and interactions of complex molecules like N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide. By employing molecular docking simulations and quantum mechanical calculations, scientists can identify key residues on biological targets and optimize the compound's structure for enhanced efficacy. These computational tools have accelerated the drug discovery process, allowing for rapid screening of large libraries of compounds.

In addition to its potential applications in central nervous system disorders, N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide] has also been explored as a lead compound for anti-inflammatory agents. The amide group and chloroacetamido moiety are known to interact with inflammatory pathways, making this molecule a candidate for developing novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide] presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving the desired stereochemical outcomes.

The growing body of research on N-[2-(2-chloroacetamido)cyclohexyl]bicyclo[2.2.1]heptane-2-carboxamide] underscores its significance as a pharmacological scaffold with broad therapeutic potential. As more studies are conducted, it is likely that new derivatives will be developed with improved pharmacokinetic properties and target specificity. This will further solidify the compound's role in drug discovery efforts aimed at addressing some of the most pressing medical challenges of our time.